Ethyl 5-(1-adamantyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 5-(1-adamantyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C20H22F3N3O2/c1-2-28-18(27)14-10-24-26-16(20(21,22)23)6-15(25-17(14)26)19-7-11-3-12(8-19)5-13(4-11)9-19/h6,10-13H,2-5,7-9H2,1H3
• InChI Key: CCQPPLOYAPNWBF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2N=C(C=C(N2N=C1)C(F)(F)F)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C20H22F3N3O2
• Molecular Weight: 393.4 g/mol

Description

Ethyl 5-(1-adamantyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate is a derivative of pyrazolo[1,5-a]pyrimidines. Pyrazolo[1,5-a]pyrimidines are fused heterocycles that have spawned many biologically active antitumor drugs and are important privileged structures for drug development.

Synthesis Analysis

The synthesis of similar compounds involves sequential site-selective cross-coupling reactions. The regio-controlled Sonogashira-type coupling of 2,6-dibromopyrazolo[1,5-a]pyrimidine with a wide range of terminal alkynes proceeded smoothly with excellent selectivity in favor of the C6-position through careful adjustment of the coupling conditions, followed by the subsequent introduction of alkynyl, aryl or arylamine groups at the C2-position via the Sonogashira, Suzuki–Miyaura and Buchwald–Hartwig coupling reactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include Sonogashira-type coupling, Suzuki–Miyaura and Buchwald–Hartwig coupling reactions.

Future Directions

The promising results from the synthesis of similar compounds allow for further use and diversification of the chemically and biologically interesting pyrazolo[1,5-a]pyrimidine scaffold. In addition, computational studies were conducted to provide explanations for the origin of regioselectivity.